Cas no 97692-53-0 (2,8,10,16,17,23-Hexaoxa-5,13,20-triaza-1,9-diborabicyclo[7.7.7]tricosane(9CI))

• Product name: 2,8,10,16,17,23-Hexaoxa-5,13,20-triaza-1,9-diborabicyclo[7.7.7]tricosane(9CI)
• CAS No: 97692-53-0
• MF: C₁₂H₂₇B₂N₃O₆
• MW: 330.98128
• CID: 808351
• PubChem ID: 113446

2,8,10,16,17,23-Hexaoxa-5,13,20-triaza-1,9-diborabicyclo[7.7.7]tricosane(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,8,10,16,17,23-Hexaoxa-5,13,20-triaza-1,9-diborabicyclo[7.7.7]tricosane(9CI)
• 2,8,10,16,17,23-hexaoxa-5,13,20-triaza-1,9-diborabicyclo[7.7.7]tricosane
• DTXSID90243126
• 97692-53-0
• EINECS 307-705-5
• 2,8,10,16,17,23-Hexaoxa-5,13,20-triaza-1,9-diborabicyclo(7.7.7)tricosane
• NS00066597

• Inchi： InChI=1S/C12H27B2N3O6/c1-7-18-13-20-9-3-16-5-11-22-14(19-8-2-15-1)23-12-6-17-4-10-21-13/h15-17H,1-12H2
• InChI Key： WFNKMUAZGYABQK-UHFFFAOYSA-N
• SMILES： B12OCCNCCOB(OCCNCCO1)OCCNCCO2

Computed Properties

• Exact Mass: 331.209
• Monoisotopic Mass: 331.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 91.5Ų
• XLogP3: nothing

Experimental Properties

• Density: 1.12
• Boiling Point: 375.3°Cat760mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.47